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Compound of Interest

Compound Name: 2-Bromobenzamide

Cat. No.: B1207801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Bromobenzamide
(CAS No. 4001-73-4), a compound utilized in various chemical syntheses, including the

preparation of pharmaceutical intermediates.[1][2][3][4] Adherence to the following protocols is

crucial to ensure a safe laboratory environment.

Hazard Identification and Classification
2-Bromobenzamide is classified as a hazardous chemical and requires careful handling.[5] It

is recognized as an irritant, with the potential to cause skin, eye, and respiratory irritation.[1][6]

[7][8][9]

Table 1: GHS Hazard Classification for 2-Bromobenzamide

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[6]

[8][9]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[6][8][9]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[6][8][9]
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Signal Word: Warning[8][10]

Primary Hazards: Irritant[6]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Bromobenzamide is fundamental to

its safe handling and storage.

Table 2: Physical and Chemical Properties of 2-Bromobenzamide

Property Value

Molecular Formula C7H6BrNO[6]

Molecular Weight 200.03 g/mol [6][10]

Appearance White crystalline solid[1]

Melting Point 160-162 °C[1][4]

Solubility

Slightly soluble in water.[1] Soluble in common

organic solvents like alcohols, ethers, and

chlorides.[1]

Stability

Stable under normal conditions.[5] May

decompose at high temperatures or in the

presence of strong oxidizing agents or strong

bases.[1][5]

Exposure Controls and Personal Protection
To minimize exposure risks, appropriate engineering controls and personal protective

equipment (PPE) must be utilized.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][7]
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[5]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or

other protective clothing to prevent skin contact.[1][5][11]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be required.[5] For large-scale operations or in emergencies, a

NIOSH/MSHA or European Standard EN 136 approved respirator should be used.[7]

Handling and Storage
Proper handling and storage practices are essential to maintain the integrity of 2-
Bromobenzamide and prevent accidents.

Handling:

Avoid contact with skin and eyes.[5]

Do not breathe dust.[5]

Wash hands and any exposed skin thoroughly after handling.[5][7]

Do not eat, drink, or smoke when using this product.

Storage:

Store in a tightly closed container.[7]

Keep in a dry, cool, and well-ventilated place.[1][7]
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Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[5]

Store locked up.[5]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Table 3: First Aid Protocols for 2-Bromobenzamide Exposure

Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[5] If

the individual is not breathing, provide artificial

respiration.[7] Seek medical attention if you feel

unwell.[5][7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water while removing all

contaminated clothing and shoes.[5][7] If skin

irritation occurs, seek medical advice.[5]

Eye Contact

Rinse cautiously with water for several minutes.

[5] Remove contact lenses if present and easy

to do. Continue rinsing for at least 15 minutes.

[5][7] If eye irritation persists, seek medical

attention.[5]

Ingestion

Clean the mouth with water.[5] Do NOT induce

vomiting.[11] Seek immediate medical attention.

[5][7]

Firefighting Measures
In case of a fire involving 2-Bromobenzamide, the following measures should be taken.
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[7][12]

Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[13]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and

hydrogen halides.[5]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[5]

Accidental Release Measures
Prompt and safe cleanup of spills is necessary to prevent exposure and environmental

contamination.

Personal Precautions:

Ensure adequate ventilation.[5]

Wear appropriate personal protective equipment as detailed in Section 3.[5]

Evacuate personnel from the immediate area.[12]

Containment and Cleanup:

Prevent the product from entering drains.[12]

For solid spills, sweep up and shovel the material into a suitable container for disposal.[5]

Avoid creating dust.[12]

Dispose of the waste in an approved waste disposal plant.[5][7]

Visualized Experimental Workflows
To further clarify procedural logic, the following diagrams illustrate key safety and handling

workflows.
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Workflow for Accidental Spill of 2-Bromobenzamide

Initial Assessment

Response Actions

Post-Cleanup

Spill Occurs

Assess Spill Size & Location

Evacuate Immediate Area

Minor or Major Spill

Ensure Adequate Ventilation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Contain Spill
(Prevent entry into drains)

Clean Up Spill
(Sweep solid material into container)

Dispose of Waste
(Follow approved procedures)

Decontaminate Area & Equipment

Safely Remove PPE

Wash Hands Thoroughly

Report Incident

Click to download full resolution via product page

Caption: Workflow for Accidental Spill of 2-Bromobenzamide.
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First Aid Decision Tree for 2-Bromobenzamide Exposure

Exposure Routes & Immediate Actions

Exposure Occurs

Determine Exposure Route

Inhalation

Inhaled

Skin Contact

On Skin

Eye Contact

In Eyes

Ingestion

Swallowed

Move to Fresh Air.
If not breathing, give artificial respiration.

Wash with Soap & Water.
Remove contaminated clothing.

Rinse with Water for 15 mins.
Remove contact lenses.

Clean Mouth with Water.
Do NOT induce vomiting.

Seek Medical Attention

If feeling unwell If irritation occurs If irritation persists Immediately

Click to download full resolution via product page

Caption: First Aid Decision Tree for 2-Bromobenzamide Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Phone: (601) 213-4426
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